6-(ethylamino)pyrazine-2-carboxylic acid
Description
6-(ethylamino)pyrazine-2-carboxylic acid is a derivative of pyrazine-2-carboxylic acid . Pyrazine-2-carboxylic acid, also known as pyrazinoic acid, is a compound that incorporates a carboxyl functional group, CO2H . The carbon and oxygen in the carbonyl are both sp2 hybridized, giving a carbonyl group a basic trigonal shape .
Synthesis Analysis
The synthesis of pyrazinamide analogues, which are similar to 6-(ethylamino)pyrazine-2-carboxylic acid, generally involves the reaction of pyrazine-2-carboxylic acids with thionyl chloride to yield the corresponding acyl chlorides. These acyl chlorides, when treated with amines, give pyrazine-2-carboxamides . Another method involves the Yamaguchi reaction, which uses 2,4,6-trichlorobenzoyl chloride as the Yamaguchi reagent, 4-dimethylaminopyridine, and triethylamine .Safety and Hazards
The safety data sheet for pyrazine-2-carboxylic acid suggests that it may cause discomfort if swallowed, may cause temporary irritation, and prolonged contact may cause dryness of the skin . It’s advised to use personal protective equipment as required, ensure adequate ventilation, avoid dust formation, and not to release it into the environment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(ethylamino)pyrazine-2-carboxylic acid involves the reaction of ethyl hydrazinecarboxylate with 2,3-dichloropyrazine followed by hydrolysis of the resulting ethyl 6-(2,3-dichloropyrazin-5-ylamino)hexanoate to yield the target compound.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "2,3-dichloropyrazine", "Sodium hydroxide", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with 2,3-dichloropyrazine in ethanol at reflux temperature to yield ethyl 6-(2,3-dichloropyrazin-5-ylamino)hexanoate.", "Step 2: The resulting ethyl 6-(2,3-dichloropyrazin-5-ylamino)hexanoate is hydrolyzed with sodium hydroxide in water at room temperature to yield 6-(2,3-dichloropyrazin-5-ylamino)hexanoic acid.", "Step 3: The 6-(2,3-dichloropyrazin-5-ylamino)hexanoic acid is reacted with hydrochloric acid in ethanol at reflux temperature to yield 6-(ethylamino)pyrazine-2-carboxylic acid." ] } | |
CAS RN |
124367-58-4 |
Molecular Formula |
C7H9N3O2 |
Molecular Weight |
167.2 |
Purity |
95 |
Origin of Product |
United States |
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